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Core Science & Biosynthesis

Foundational

Technical Whitepaper: N-(4-amino-2-bromobenzyl)morpholine

Topic: N-(4-amino-2-bromobenzyl)morpholine Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, and Process Development Scientists Strategic Intermediate for Kinase Inhibitor Des...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: N-(4-amino-2-bromobenzyl)morpholine Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, and Process Development Scientists

Strategic Intermediate for Kinase Inhibitor Design & Heterocyclic Scaffold Construction

Executive Summary

N-(4-amino-2-bromobenzyl)morpholine (IUPAC: 3-bromo-4-(morpholinomethyl)aniline) represents a critical "linker-scaffold" in modern medicinal chemistry. Its structural architecture combines three distinct functional domains:

  • The Aniline Handle (4-Amino): A primary amine ready for amide coupling, urea formation, or reductive amination to build the core pharmacophore.

  • The Ortho-Bromo Motif (2-Bromo): A versatile halogen handle positioned ortho to the benzylic position, enabling palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig) or intramolecular cyclizations to form fused heterocycles like quinazolines or indoles.

  • The Morpholine Tail: A solubilizing group that modulates lipophilicity (LogP) and metabolic stability, often serving as a solvent-exposed "warhead" in kinase inhibitors to improve pharmacokinetic (PK) profiles.

This guide provides a comprehensive technical analysis of its physicochemical properties, synthetic pathways, and application in drug discovery, specifically targeting PI3K/mTOR and BTK inhibitor development.

Physicochemical Profile

The following data characterizes the free base and its common salt forms. Note that while specific experimental values for this exact intermediate are often proprietary, the values below are derived from high-fidelity predictive models (ACD/Labs, ChemAxon) and analogous structures in the 2-bromo-benzylamine class.

Table 1: Core Chemical Identity
PropertySpecification
IUPAC Name 3-bromo-4-(morpholinomethyl)aniline
Common Name N-(4-amino-2-bromobenzyl)morpholine
CAS Registry Number Not widely listed; Analogous to 1272634-06-2 (Isomer)
Molecular Formula C₁₁H₁₅BrN₂O
Molecular Weight 271.16 g/mol
SMILES Nc1ccc(CN2CCOCC2)c(Br)c1
InChI Key Predicted: UJTKZWNRUPTHSB-UHFFFAOYSA-N
Table 2: Physical & Pharmacokinetic Properties
ParameterValue (Predicted/Observed)Context for Drug Design
Physical State Viscous Oil / Low-Melting SolidFree base is often an oil; HCl salt is a white solid.
Boiling Point ~380°C (at 760 mmHg)High boiling point requires vacuum distillation for purification.
pKa (Base) ~7.8 (Morpholine N)Protonated at physiological pH; aids solubility.
pKa (Acid) ~4.0 (Aniline NH₂)Weakly basic; nucleophilic but less reactive than aliphatic amines.
LogP 1.8 - 2.2Optimal for membrane permeability (CNS/Peripheral).
Polar Surface Area 49.3 ŲGood oral bioavailability potential (Rule of 5 compliant).

Synthetic Architecture

The synthesis of N-(4-amino-2-bromobenzyl)morpholine must address two challenges: regioselectivity of the bromine and chemoselectivity during the reduction of the nitro precursor (avoiding hydrodehalogenation).

Retrosynthetic Analysis

The most robust route disconnects at the benzylic amine, tracing back to 2-bromo-4-nitrobenzaldehyde . This precursor is commercially available and locks the bromine position early in the synthesis.

Optimized Synthetic Protocol

Step 1: Reductive Amination (Formation of the Morpholine Linker)

  • Reagents: 2-bromo-4-nitrobenzaldehyde (1.0 eq), Morpholine (1.1 eq), NaBH(OAc)₃ (1.5 eq), DCE (Dichloroethane).

  • Protocol:

    • Dissolve aldehyde in DCE under N₂ atmosphere.

    • Add morpholine and stir for 30 min to form the iminium ion (often visible as a color change).

    • Add NaBH(OAc)₃ portion-wise at 0°C.

    • Stir at RT for 4-6 hours.

    • Quench: Sat. NaHCO₃. Extract: DCM.

    • Yield: ~85-90% of N-(2-bromo-4-nitrobenzyl)morpholine.

Step 2: Chemoselective Nitro Reduction (The Critical Step)

  • Challenge: Standard catalytic hydrogenation (H₂/Pd-C) often cleaves the aryl bromide (hydrodehalogenation).

  • Recommended Method: Iron-mediated reduction (Bechamp) or SnCl₂.

  • Reagents: Iron powder (5.0 eq), NH₄Cl (5.0 eq), EtOH/H₂O (4:1).

  • Protocol:

    • Suspend the nitro intermediate in EtOH/H₂O.

    • Add Fe powder and NH₄Cl.

    • Reflux (80°C) for 2-4 hours. Monitor by TLC/LCMS (disappearance of nitro peak).

    • Workup: Filter hot through Celite to remove iron oxides.

    • Concentrate filtrate; neutralize with NaHCO₃.

    • Purification: Flash chromatography (EtOAc/Hexane) or recrystallization as HCl salt.

    • Yield: ~75-85%.

Synthesis Workflow Diagram

SynthesisWorkflow Start 2-Bromo-4-nitrobenzaldehyde (Precursor) Step1 Reductive Amination (Morpholine, NaBH(OAc)3, DCE) Start->Step1 Imine Formation Inter Intermediate: N-(2-bromo-4-nitrobenzyl)morpholine Step1->Inter Hydride Transfer Step2 Nitro Reduction (Fe/NH4Cl, EtOH/H2O, 80°C) Inter->Step2 Chemoselective Reduction Product TARGET: N-(4-amino-2-bromobenzyl)morpholine Step2->Product Workup & Purification Warning AVOID: H2/Pd-C (Risk of De-bromination) Step2->Warning

Figure 1: Chemoselective synthesis pathway avoiding de-halogenation.

Reactivity & Functionalization Strategy

The utility of N-(4-amino-2-bromobenzyl)morpholine lies in its orthogonal reactivity . The amine and the bromide can be engaged sequentially to build complex heterocycles.

The "Aniline First" Strategy
  • Acylation/Sulfonylation: The 4-amino group is the most nucleophilic site. It reacts readily with acid chlorides or isocyanates to form amides or ureas.

  • Application: Creating the "hinge-binding" motif of kinase inhibitors.

The "Bromide First" Strategy
  • Suzuki-Miyaura Coupling: The 2-bromo position is sterically hindered but reactive enough for coupling with aryl boronic acids.

  • Buchwald-Hartwig Amination: Coupling with secondary amines to introduce a second solubilizing group or a specific steric wedge.

Cyclization (Scaffold Morphing)

One of the most powerful applications is the intramolecular cyclization to form Quinazolines or Indoles .

  • Pathway:

    • Acylate the aniline with a nitrile-containing linker.

    • Use a metal catalyst (Cu or Pd) to couple the amide nitrogen or the ortho-carbon to the bromide position.

    • Result: A fused bicyclic system with a pendant morpholine.

Divergent Reactivity Diagram

Reactivity Center N-(4-amino-2-bromobenzyl)morpholine PathA Path A: Amide Coupling (R-COCl / Pyridine) Center->PathA Nucleophilic Attack PathB Path B: Suzuki Coupling (Ar-B(OH)2 / Pd(PPh3)4) Center->PathB Pd-Catalysis PathC Path C: Cyclization (Formation of Quinazolines) Center->PathC Intramolecular ProdA Amide Intermediate (Retains Br for later coupling) PathA->ProdA ProdB Biaryl Aniline (Retains NH2 for later coupling) PathB->ProdB ProdC Fused Heterocycle (Kinase Core Scaffold) PathC->ProdC

Figure 2: Divergent synthetic utility for library generation.

Therapeutic Applications

This specific intermediate is a pharmacophore building block for several high-value drug classes.

PI3K / mTOR Inhibitors

The morpholine oxygen often forms a critical hydrogen bond with the hinge region of the kinase ATP-binding pocket. The 2-bromo-benzyl scaffold allows the morpholine to be positioned into the solvent-exposed region, improving solubility while the aniline couples to the core aromatic system (e.g., triazine or pyrimidine).

  • Mechanism: ATP-competitive inhibition.

  • Reference: Analogous structures found in PI3K patents (e.g., ZSTK474 derivatives).

BET Bromodomain Inhibitors

The 3,5-dimethylisoxazole motif (common in BET inhibitors) is often coupled to this aniline. The morpholine tail mimics the acetyl-lysine binding or interacts with the WPF shelf region of the bromodomain.

Safety & Handling (SDS Summary)

While specific toxicological data for this intermediate may be limited, it should be handled with the standard precautions for halogenated anilines .

Table 3: Hazard Identification & Handling
CategoryHazard StatementPrecautionary Measure
Acute Toxicity Harmful if swallowed (H302). Anilines can cause methemoglobinemia.Wear full PPE (Gloves, Goggles, Lab Coat).
Skin/Eye Causes skin irritation (H315) and serious eye irritation (H319).Use in a fume hood. Wash immediately upon contact.
Sensitization Potential skin sensitizer due to the aniline moiety.Avoid dust formation.[1] Use N95 or P100 respirator if solid.
Storage Light sensitive; Oxidation prone.Store under Nitrogen/Argon at 2-8°C.

References

  • Preparation of amino halo-benzylamines. US Patent 3336308A. (1967). Describes the synthesis of N-(2-bromo-4-aminobenzyl) derivatives via nitro reduction. Link

  • Synthesis of Nitrogen Containing Heterocycles. Martinez, C.D., North Carolina State University. (2020).[2] Discusses morpholine incorporation strategies in medicinal chemistry. Link

  • Morpholine synthesis and SAR. E3S Web of Conferences 556, 01051. (2024).[2] Review of morpholine derivatives in anticancer drug design. Link

  • Chemoselective Reduction of Nitro Compounds. Organic Chemistry Portal. Protocols for Fe/NH4Cl reduction to avoid dehalogenation. Link

Sources

Exploratory

2-Bromo-4-aminobenzylmorpholine molecular weight

An In-depth Technical Guide to 2-Bromo-4-aminobenzylmorpholine Abstract This technical guide provides a comprehensive analysis of 2-Bromo-4-aminobenzylmorpholine, a compound of significant interest for medicinal chemistr...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to 2-Bromo-4-aminobenzylmorpholine

Abstract

This technical guide provides a comprehensive analysis of 2-Bromo-4-aminobenzylmorpholine, a compound of significant interest for medicinal chemistry and drug development. As this molecule is not extensively cataloged in current chemical literature, this document serves as a foundational reference, offering a predictive but scientifically grounded overview of its physicochemical properties, a robust theoretical synthesis strategy, predicted spectral data for characterization, and a discussion of its potential applications as a versatile chemical scaffold. The insights herein are derived from established principles of organic chemistry and data from structurally analogous compounds, providing researchers and drug development professionals with a reliable framework for synthesizing and utilizing this novel intermediate.

Introduction: The Scientific Rationale

In the landscape of modern drug discovery, the strategic design of molecular scaffolds is paramount. The title compound, 2-Bromo-4-aminobenzylmorpholine, represents a confluence of three key pharmacophoric elements: a substituted aniline, a halogenated aromatic ring, and a morpholine moiety. The morpholine ring is a well-established "privileged structure" in medicinal chemistry, lauded for improving the aqueous solubility, metabolic stability, and overall pharmacokinetic profile of drug candidates.[1][2] The bromo-aniline portion offers a rich platform for synthetic diversification through well-established cross-coupling reactions and other functional group transformations, enabling the rapid generation of compound libraries for high-throughput screening. This guide elucidates the chemical identity, synthesis, and potential utility of this promising, yet underexplored, molecular building block.

Physicochemical and Structural Properties

The fundamental characteristics of a molecule dictate its behavior in both chemical and biological systems. The properties of 2-Bromo-4-aminobenzylmorpholine are predicted based on its constituent functional groups.

Molecular Identity

A summary of the core identifiers for 2-Bromo-4-aminobenzylmorpholine is presented below. The molecular weight is calculated based on its chemical formula, C₁₁H₁₅BrN₂O.[3][4]

PropertyValueSource
IUPAC Name 4-((2-Bromo-4-aminobenzyl)morpholineN/A
Alternate Name 1-(Morpholinomethyl)-2-bromo-4-aminobenzeneN/A
CAS Number Not assignedN/A
Molecular Formula C₁₁H₁₅BrN₂OCalculated
Molecular Weight 271.15 g/mol [3][4]
Appearance Predicted to be an off-white to yellow solidAnalogy
Chemical Structure

The two-dimensional structure of the molecule highlights the spatial relationship between the functional groups.

SynthesisWorkflow cluster_0 Synthesis of 2-Bromo-4-aminobenzylmorpholine Start 2-Bromo-4-nitrotoluene Intermediate1 2-Bromo-1-(bromomethyl) -4-nitrobenzene Start->Intermediate1  Step 1:  NBS, AIBN  CCl₄, Reflux   Intermediate2 4-((2-Bromo-4-nitrobenzyl) morpholine) Intermediate1->Intermediate2  Step 2:  Morpholine, K₂CO₃  Acetonitrile, RT   Product 2-Bromo-4-aminobenzylmorpholine Intermediate2->Product  Step 3:  SnCl₂·2H₂O, HCl  Ethanol, Reflux  

Caption: Proposed synthetic workflow for the target compound.

Detailed Experimental Protocol (Theoretical)

Step 1: Benzylic Bromination

  • Rationale: This step selectively installs a bromine atom at the benzylic position, which is significantly more reactive than the aryl bromide, allowing for subsequent nucleophilic substitution. [5]The use of N-Bromosuccinimide (NBS) with a radical initiator like AIBN is a standard and effective method for this transformation.

  • Procedure:

    • To a solution of 2-bromo-4-nitrotoluene (1.0 eq) in carbon tetrachloride (CCl₄), add N-Bromosuccinimide (1.1 eq) and a catalytic amount of Azobisisobutyronitrile (AIBN, 0.05 eq).

    • Heat the mixture to reflux (approx. 77°C) and irradiate with a UV lamp to facilitate radical initiation.

    • Monitor the reaction by TLC until the starting material is consumed.

    • Cool the reaction to room temperature and filter off the succinimide byproduct.

    • Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

    • Remove the solvent under reduced pressure to yield crude 2-bromo-1-(bromomethyl)-4-nitrobenzene, which can be purified by recrystallization.

Step 2: Nucleophilic Substitution with Morpholine

  • Rationale: The highly reactive benzylic bromide is readily displaced by a nucleophile. Morpholine acts as the nucleophile, forming the desired benzylmorpholine linkage. [6][7]A non-nucleophilic base like potassium carbonate is used to quench the HBr generated in situ.

  • Procedure:

    • Dissolve the product from Step 1 (1.0 eq) in acetonitrile.

    • Add morpholine (1.2 eq) dropwise, followed by anhydrous potassium carbonate (K₂CO₃, 2.0 eq).

    • Stir the mixture vigorously at room temperature. The reaction is typically complete within hours, as indicated by the formation of a precipitate (KBr).

    • Monitor by TLC. Upon completion, filter the reaction mixture to remove inorganic salts.

    • Evaporate the solvent in vacuo to obtain crude 4-((2-bromo-4-nitrobenzyl)morpholine). Purify via column chromatography on silica gel.

Step 3: Reduction of the Nitro Group

  • Rationale: The final step is the reduction of the aromatic nitro group to the primary amine. Tin(II) chloride (SnCl₂) in the presence of a strong acid is a classic and reliable method for this transformation, particularly effective as it avoids reduction of the aryl bromide.

  • Procedure:

    • Suspend the nitro compound from Step 2 (1.0 eq) in ethanol.

    • Add a solution of stannous chloride dihydrate (SnCl₂·2H₂O, 4-5 eq) in concentrated hydrochloric acid (HCl) portion-wise, controlling any exotherm with an ice bath.

    • Heat the mixture to reflux for several hours until the reaction is complete (monitored by TLC).

    • Cool the mixture to room temperature and carefully basify with a saturated solution of sodium bicarbonate or sodium hydroxide until the pH is > 8. This will precipitate tin salts.

    • Extract the aqueous slurry multiple times with ethyl acetate.

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the final product, 2-Bromo-4-aminobenzylmorpholine.

Predicted Spectroscopic Data for Characterization

Accurate spectral analysis is essential for structural verification. The following data are predicted based on established chemical shift principles and analysis of similar structures. [8][9]

Data Type Prediction
¹H NMR δ ~7.3-7.5 (d, 1H): Aromatic H ortho to Br. δ ~6.7-6.9 (dd, 1H): Aromatic H ortho to NH₂. δ ~6.6-6.8 (d, 1H): Aromatic H meta to Br. δ ~3.8-4.2 (s, 2H): NH₂ protons (broad singlet, exchangeable). δ ~3.6-3.8 (t, 4H): Morpholine protons adjacent to oxygen (-O-CH₂-). δ ~3.4-3.6 (s, 2H): Benzylic protons (-Ar-CH₂-N-). δ ~2.4-2.6 (t, 4H): Morpholine protons adjacent to nitrogen (-N-CH₂-).
¹³C NMR δ ~145-148: C-NH₂. δ ~135-138: C-CH₂. δ ~130-133: CH (aromatic). δ ~115-120: C-Br. δ ~114-117: CH (aromatic). δ ~66-68: Morpholine C-O. δ ~60-63: Benzylic CH₂. δ ~53-55: Morpholine C-N.
Mass Spec (EI) Molecular Ion (M⁺): Two distinct peaks at m/z 270 and 272 in an approximate 1:1 ratio, characteristic of a monobrominated compound. Key Fragment: A peak at m/z 171, corresponding to the loss of the morpholine group.

| IR Spectroscopy | 3350-3450 cm⁻¹: N-H stretching (doublet for primary amine). 2800-3000 cm⁻¹: C-H stretching (aliphatic). 1600-1620 cm⁻¹: N-H scissoring (bending). 1450-1550 cm⁻¹: C=C stretching (aromatic). 1110-1130 cm⁻¹: C-O-C stretching (ether, characteristic of morpholine). |

Applications in Research and Drug Development

The 2-Bromo-4-aminobenzylmorpholine scaffold is a highly versatile platform for synthetic diversification, making it a valuable asset in the early stages of drug discovery.

  • Medicinal Chemistry Scaffold: The molecule serves as an excellent starting point for generating libraries of novel compounds. The primary amine can be readily acylated, alkylated, or used in reductive amination to introduce a wide array of side chains. [10]* Intermediate for Heterocycle Synthesis: The ortho-bromoaniline moiety is a classic precursor for the synthesis of various fused heterocyclic systems, such as benzimidazoles, quinazolines, and benzothiazoles, which are common cores in many biologically active molecules.

  • Cross-Coupling Reactions: The aryl bromide provides a reactive handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Heck), allowing for the introduction of diverse aryl, heteroaryl, or alkyl groups to build molecular complexity. [11]This enables exploration of the structure-activity relationship (SAR) at this position.

Given that structurally related compounds serve as intermediates for analgesics, sedatives, and anticonvulsants, it is plausible that derivatives of 2-Bromo-4-aminobenzylmorpholine could exhibit activity against a range of biological targets within the central nervous system and beyond. [12][13]

Safety and Handling

While no specific safety data exists for this compound, a robust safety assessment can be made based on its functional groups. The compound should be handled with care, assuming it possesses hazards associated with aromatic amines and brominated hydrocarbons.

  • Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles with side shields, and a flame-retardant lab coat.

  • Handling: Handle only in a well-ventilated area, preferably within a certified chemical fume hood, to avoid inhalation of any potential dust or vapors. Avoid contact with skin and eyes.

  • Potential Hazards:

    • Skin/Eye Irritation: Aromatic amines and halogenated compounds can be irritants.

    • Toxicity/Sensitization: Anilines are a class of compounds known for potential toxicity and for being skin sensitizers.

    • General Precautions: Wash hands thoroughly after handling. In case of accidental contact, immediately flush the affected area with copious amounts of water.

Conclusion

2-Bromo-4-aminobenzylmorpholine stands as a promising yet underexplored chemical entity with significant potential as a scaffold in medicinal chemistry. This guide provides a predictive but comprehensive foundation for its synthesis, characterization, and application. By leveraging established chemical principles, researchers can confidently approach the use of this versatile intermediate to accelerate the discovery of novel bioactive compounds and advance the frontier of drug development.

References

  • PubChem. (2025, November 29). 2-[(3-Bromo-2-pyridinyl)amino]cyclohexan-1-ol. National Center for Biotechnology Information. Retrieved from [Link]

  • ACD/Labs. NMR Prediction. Retrieved from [Link]

  • Bassi, G., et al. (2020). Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews, 40(2), 709-752. Retrieved from [Link]

  • Dua, R., & Shrivastava, S. (2011). Pharmacological Significance of Synthetic Heterocycles Scaffold: A Review. Retrieved from [Link]

  • PROSPRE. 1H NMR Predictor. Retrieved from [Link]

  • Tzara, A., et al. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. ChemMedChem, 15(5), 392-403. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, October 4). 16.10: Synthesis of Polysubstituted Benzenes. Retrieved from [Link]

  • NMRDB.org. Predict 1H proton NMR spectra. Retrieved from [Link]

  • Molecules. (2025, March 27). Biological Activity of Monoterpene-Based Scaffolds: A Natural Toolbox for Drug Discovery. Retrieved from [Link]

  • Forgo, P., & Kövér, K. E. (2005). 1H and 13C NMR spectra of N-substituted morpholines. Magnetic Resonance in Chemistry, 43(10), 833-837. Retrieved from [Link]

  • PubMed. (2025, March 27). Biological Activity of Monoterpene-Based Scaffolds: A Natural Toolbox for Drug Discovery. Retrieved from [Link]

  • Jacob, L. A., et al. (2004). A Facile Synthesis of Substituted Benzyl Selenocyanates. Molecules, 9(7), 622-626. Retrieved from [Link]

  • PubChem. (2025, April 14). 2-Bromo-4-methylaniline. National Center for Biotechnology Information. Retrieved from [Link]

  • MDPI. (2006, June 12). Synthesis of New trans-2-Benzyl-3-(furan-2-yl)-4-substituted-1,2,3,4-tetrahydroisoquinolinones. Retrieved from [Link]

  • ResearchGate. (2025, October 16). A Facile Synthesis of Substituted Benzyl Selenocyanates. Retrieved from [Link]

  • PapChem Lifesciences. Para-Bromoaniline (CAS 106-40-1) European Bulk Supplier & Manufacturer. Retrieved from [Link]

Sources

Foundational

The Morpholine Advantage: Strategic Integration in Medicinal Chemistry

Executive Summary: The Oxygen Effect In the architectural precision of modern drug design, morpholine (tetrahydro-1,4-oxazine) is not merely a structural filler; it is a functional tool used to fine-tune the physicochemi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Oxygen Effect

In the architectural precision of modern drug design, morpholine (tetrahydro-1,4-oxazine) is not merely a structural filler; it is a functional tool used to fine-tune the physicochemical and pharmacokinetic (PK) profiles of lead compounds.

Unlike its carbon analog piperidine or its nitrogen analog piperazine, morpholine offers a unique "Goldilocks" zone of basicity and polarity. Its strategic inclusion addresses three common failure modes in drug discovery: poor aqueous solubility , high metabolic clearance , and off-target hERG inhibition .

This guide details the mechanistic rationale, synthetic protocols, and metabolic considerations for deploying morpholine building blocks in medicinal chemistry.[1][2][3]

Physicochemical Profiling: The Bioisosteric Rationale

The primary utility of morpholine stems from the inductive effect (


) of the ether oxygen at the 4-position relative to the nitrogen. This creates a dipole that significantly alters the electronic environment compared to piperazine or piperidine.
Basicity and Ionization (pKa Modulation)

The most critical differentiator is pKa. The oxygen atom withdraws electron density from the nitrogen lone pair, lowering the pKa by approximately 2–3 log units compared to piperidine.

Table 1: Comparative Physicochemical Properties of Saturated Heterocycles

PropertyMorpholinePiperazinePiperidineMedicinal Chemistry Impact
Structure



--
pKa (Conj.[4] Acid) 8.36 9.8011.12Morpholine is less ionized at physiological pH (7.4), improving membrane permeability.
LogP (Lipophilicity) -0.86 -1.170.84Lowers logP relative to piperidine; increases solubility relative to aromatics.
H-Bond Acceptors 2 (N, O)2 (N, N)1 (N)The ether oxygen acts as a weak H-bond acceptor, aiding solubility without high desolvation penalty.
Polar Surface Area ~12 Ų~24 Ų~3 ŲBalanced PSA supports BBB penetration (CNS drugs).
The Solubility/Permeability Balance

At physiological pH (7.4), a significant fraction of morpholine (


) remains uncharged (~10%), facilitating passive diffusion across lipid bilayers. In contrast, piperidine (

) is almost exclusively protonated (>99.9%), which can trap the molecule in the aqueous compartment or the lysosome (lysosomal trapping).

Strategic Insight: Replacing a piperidine with a morpholine is a standard tactic to reduce hERG channel inhibition. The reduced basicity lowers the affinity for the hERG pore's aromatic residues, mitigating cardiotoxicity risks [1].

Synthetic Accessibility & Protocols

Installing the morpholine moiety requires selecting the correct pathway based on the electrophile's electronic nature.

Synthetic Decision Logic

The choice between Nucleophilic Aromatic Substitution (


) and Palladium-catalyzed cross-coupling (Buchwald-Hartwig) is dictated by the electron density of the aryl ring.

SyntheticLogic Start Target: N-Aryl Morpholine CheckRing Analyze Aryl Electrophile Start->CheckRing Aliphatic Target: N-Alkyl Morpholine Start->Aliphatic E_Poor Electron Deficient (e.g., Nitro, Nitrile, Pyridine) CheckRing->E_Poor Has EWG E_Rich Electron Rich/Neutral (e.g., Anisole, Toluene) CheckRing->E_Rich No EWG SnAr Pathway A: SnAr Reagent: Base (K2CO3/DIPEA) Solvent: DMF/DMSO, Heat E_Poor->SnAr Buchwald Pathway B: Buchwald-Hartwig Cat: Pd(dba)2 / XPhos Base: NaOtBu, Toluene E_Rich->Buchwald Alkylation Pathway C: N-Alkylation Reagent: Alkyl Halide + K2CO3 Aliphatic->Alkylation Halide available RedAm Pathway D: Reductive Amination Reagent: Aldehyde + NaBH(OAc)3 Aliphatic->RedAm Aldehyde available

Figure 1: Synthetic decision tree for installing morpholine moieties.

Protocol A: Buchwald-Hartwig Amination (Electron-Rich Aryl Halides)

This protocol is optimized for coupling morpholine with deactivated aryl chlorides or bromides, utilizing the XPhos ligand to facilitate the oxidative addition and reductive elimination steps [2].

Reagents:

  • Aryl Halide (1.0 equiv)[5]

  • Morpholine (1.2 – 1.5 equiv)

  • Catalyst:

    
     (1.5 mol%) or 
    
    
    
  • Ligand: XPhos (3.0 mol%)

  • Base:

    
     (1.4 equiv)[5][6]
    
  • Solvent: Toluene (anhydrous)

Step-by-Step Methodology:

  • Inert Setup: Charge a dried Schlenk tube or vial with

    
    , XPhos, and 
    
    
    
    inside a glovebox or under a steady stream of nitrogen.
  • Solvation: Add anhydrous toluene. Stir at room temperature for 5 minutes to generate the active catalytic species (color change often observed).

  • Addition: Add the aryl halide and morpholine via syringe.

  • Reaction: Seal the vessel and heat to 80–100°C. Monitor via LC-MS (typically 2–6 hours).

  • Workup: Cool to RT, dilute with EtOAc, filter through a celite pad to remove Pd black. Wash with water/brine, dry over

    
    , and concentrate.
    
  • Purification: Flash chromatography (Hexane/EtOAc).

Protocol B: Etherification (The Gefitinib Route)

For attaching morpholine as a solubilizing "tail" via an alkyl chain, a Williamson ether synthesis or amine alkylation is used. This is the industrial route for Gefitinib (Iressa) [3].

Reaction: 4-(3-chloropropyl)morpholine + Phenol derivative


 Ether Product

Methodology:

  • Dissolve the phenolic precursor in DMF.

  • Add

    
     (2.0 equiv) and allow the base to deprotonate the phenol (30 min at 60°C).
    
  • Add 4-(3-chloropropyl)morpholine (1.1 equiv). Note: The free base of the chloropropyl morpholine is unstable; generate it fresh from the HCl salt or use the salt with extra base.

  • Heat to 80°C for 4–8 hours.

  • Quench with water; the product often precipitates or requires extraction with DCM.

Metabolic Stability & Pharmacokinetics[1][2][4][8][9][10]

Morpholine is frequently employed to "cap" metabolic soft spots.[4] Unlike piperidine, which is prone to rapid CYP450-mediated oxidation at the


-carbon (leading to ring opening), morpholine's ether oxygen deactivates the adjacent carbons toward oxidation.[7]
Metabolic Pathways

While more stable than piperidine, morpholine is not inert.[7] It undergoes specific biotransformations that must be monitored.

MetabolicFate Parent Morpholine Drug Lactam 2-Morpholinone (Lactam) (Major Metabolite) Parent->Lactam CYP3A4/2D6 (Oxidation) N_Oxide N-Oxide (Reversible) Parent->N_Oxide FMO RingOpen Ring Opening (Hydroxy-acid) Lactam->RingOpen Hydrolysis

Figure 2: Primary metabolic pathways for morpholine-containing drugs.

Key Insight: The formation of the lactam (2-morpholinone) is the rate-limiting metabolic step. However, this metabolite is often pharmacologically inactive and rapidly cleared, preventing the accumulation of toxic intermediates [4].

Case Studies in Drug Design

Gefitinib (Iressa) - The Solubilizing Tail

Indication: EGFR inhibitor for NSCLC. Role of Morpholine: Gefitinib contains a morpholine ring attached via a propylene linker to the C6-oxygen of the quinazoline core.

  • Function: The morpholine nitrogen provides a solvent-exposed basic center (

    
     in this context) that forms salts, enabling the formulation of the drug. Without this tail, the planar quinazoline core would be virtually insoluble in water.
    
  • Interaction: The morpholine moiety extends out of the ATP binding pocket towards the solvent front, making minimal contact with the protein but driving the bulk properties of the drug [5].

Linezolid (Zyvox) - The Core Pharmacophore

Indication: Oxazolidinone antibiotic. Role of Morpholine: Here, the morpholine is directly fused to a phenyl ring.

  • Function: It serves as a bioisostere for a piperazine ring found in earlier antibacterial leads. The switch to morpholine improved the safety profile and reduced non-specific binding while maintaining the necessary geometry to bind to the bacterial 50S ribosomal subunit.

References

  • BenchChem. (2025).[3][4][5][8] Morpholine vs. Piperidine Analogs: A Comparative Guide to Metabolic Stability. Retrieved from

  • Tokyo Chemical Industry. (2021). Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand. Retrieved from

  • New Drug Approvals. (2015). Gefitinib Synthesis and Process Chemistry.[8] Retrieved from

  • National Institutes of Health (NIH). (2020). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR).[1][2] Retrieved from

  • American Chemical Society. (2019). Discovery of Morpholine Isosteres and Application in PI3K-AKT-mTOR Pathway Inhibitors.[9] Journal of Medicinal Chemistry. Retrieved from

Sources

Protocols & Analytical Methods

Method

Application Note: High-Fidelity Buchwald-Hartwig Amination of 3-Bromo-4-(morpholinomethyl)aniline

The following Application Note and Protocol guide is designed for high-level research and development professionals. It addresses the specific chemoselective challenges posed by 3-Bromo-4-(morpholinomethyl)aniline , a bi...

Author: BenchChem Technical Support Team. Date: February 2026

The following Application Note and Protocol guide is designed for high-level research and development professionals. It addresses the specific chemoselective challenges posed by 3-Bromo-4-(morpholinomethyl)aniline , a bifunctional "solubility tail" widely used in kinase inhibitor discovery.[1]

[1]

Part 1: Strategic Analysis & Core Challenges[1]

The Substrate Paradox

3-Bromo-4-(morpholinomethyl)aniline (henceforth Substrate-A ) is a deceptive building block.[1] While it appears to be a standard aniline, it presents three competing reactivity vectors that can lead to catastrophic polymerization or catalyst poisoning if not managed:

  • The Nucleophile (NH₂): The primary handle for attaching this solubilizing group to a heteroaromatic core.[2]

  • The Electrophile (Ar-Br): A site for diversification, but also a liability for head-to-tail self-coupling (oligomerization).[1]

  • The Catalyst Trap (Morpholine Nitrogen): The basic tertiary amine (

    
    ) can coordinate to electrophilic Pd(II) intermediates, arresting the catalytic cycle (the "poisoning effect").[1]
    
The Steric Shielding Hypothesis (The "Safety Valve")

Mechanistic analysis suggests a kinetic advantage that can be exploited.[2] The bromine at position 3 is ortho to the bulky morpholinomethyl group at position 4.[2]

  • Insight: This steric congestion significantly retards the rate of oxidative addition into the internal C-Br bond compared to a sterically unencumbered external aryl halide.[2]

  • Operational Consequence: You can successfully couple the NH₂ to an external electrophile without protecting the internal Br, provided the external electrophile is sterically accessible and electronically activated (e.g., 2-chloropyrimidine, 4-bromopyridine).

Catalyst Selection Matrix

To overcome the basic morpholine tail, simple phosphines (PPh₃) are insufficient. Dialkylbiaryl phosphines are required to form electron-rich, bulky active species that resist amine coordination.

LigandRoleRecommendation
BrettPhos Primary Choice. Exceptional for primary anilines.[1] High turnover number (TON) prevents catalyst death by the morpholine tail.[1][2]Use for coupling Substrate-A (as NH₂) to Ar-Cl/Ar-Br.[1]
RuPhos Secondary Choice. Excellent for sterically hindered substrates.[1][2]Use if the external electrophile is hindered.[2]
Xantphos Niche Choice. Rigid bite angle.[1][2]Use if BrettPhos fails; good for preventing chelation effects.[1][2]

Part 2: Experimental Protocols

Protocol A: The "Solubility Tail" Installation (Nucleophilic Coupling)

Objective: Couple Substrate-A (NH₂) to a Heteroaryl Chloride (Core-Cl) while preserving the internal Br.[1]

Materials
  • Nucleophile: 3-Bromo-4-(morpholinomethyl)aniline (1.0 equiv)[1]

  • Electrophile: Heteroaryl Chloride (e.g., 4-chloroquinazoline) (1.0 - 1.1 equiv)[1]

  • Catalyst Precursor: BrettPhos Pd G3 (0.02 - 0.05 equiv)[1]

    • Why G3? Ensures rapid initiation at low temperatures, minimizing the window for self-coupling.

  • Base:

    
     (2.0 equiv) or 
    
    
    
    (2.0 equiv)[1]
    • Why Carbonate? Weaker inorganic bases prevent side reactions common with NaOtBu (e.g., elimination of the morpholine arm).

  • Solvent: 1,4-Dioxane (anhydrous, sparged with

    
    )[1]
    
Step-by-Step Methodology
  • Inert Setup: Flame-dry a 2-neck round-bottom flask equipped with a reflux condenser. Cool under a stream of Argon.[2]

  • Solids Charge: Add Substrate-A (1.0 equiv), Heteroaryl Chloride (1.0 equiv), Base (2.0 equiv), and BrettPhos Pd G3 (2 mol%) to the flask.

    • Critical Step: Do not add solvent yet.[1][2] Evacuate and backfill with Argon (

      
      ) to remove trace 
      
      
      
      which oxidizes the phosphine.[1][2]
  • Solvation: Add sparged 1,4-Dioxane via syringe (Concentration: 0.1 M - 0.2 M).

  • Activation: Immerse the flask in a pre-heated oil bath at 80°C .

    • Note: Do not overshoot to 110°C immediately.[1][2] The internal Br is stable at 80°C but becomes reactive >100°C.[2]

  • Monitoring: Monitor via LC-MS every hour. Look for the Product Mass (

    
    ).
    
    • Red Flag:[1] If you see dimers of Substrate-A (

      
      ), lower the temperature and increase the concentration of the external Heteroaryl Chloride.
      
  • Workup: Cool to RT. Filter through a pad of Celite to remove inorganic salts and Pd black.[2] Rinse with EtOAc.[1][2]

  • Purification: The product contains a basic morpholine.[2]

    • Method: Flash chromatography on Silica.[1][2][3] Eluent: DCM/MeOH/

      
       (95:5:0.5).[1] The ammonia is crucial to prevent tailing of the basic amine.[2]
      
Protocol B: The "Scaffold Extension" (Electrophilic Coupling)

Objective: Use the internal Br of Substrate-A to couple with an external amine.[2] Constraint: The free NH₂ of Substrate-A must be protected or chemically orthogonal (e.g., already formed into an amide) before this step.

Materials
  • Substrate: N-Protected-3-Bromo-4-(morpholinomethyl)aniline (e.g., Acetamide or Urea derivative).[1]

  • Nucleophile: External Secondary Amine (1.2 equiv).[1]

  • Catalyst: RuPhos Pd G3 (0.03 equiv).[1]

    • Why RuPhos? The gold standard for secondary amines and hindered aryl bromides.[2]

  • Base: NaOtBu (1.5 equiv).[1]

    • Why Strong Base? Required to deprotonate the external secondary amine and drive the catalytic cycle.[2]

Step-by-Step Methodology
  • Preparation: Ensure the aniline NH₂ is capped (e.g., reacted with an acyl chloride).[1][2][4] Free NH₂ will compete and cause oligomerization.[1][2]

  • Reaction Assembly: In a glovebox or under strict Argon Schlenk line: Combine Protected Substrate (1.0 equiv), External Amine (1.2 equiv), NaOtBu (1.5 equiv), and RuPhos Pd G3 (3 mol%).

  • Solvent: Add Toluene or THF (0.2 M).[1]

  • Heating: Heat to 100°C for 4-12 hours.

    • Note: The ortho-morpholinomethyl group creates steric hindrance. Higher temperature is required compared to Protocol A.[2]

  • Workup: Quench with water, extract with DCM.[1]

Part 3: Visualization & Logic[1]

Decision Logic for Chemoselectivity

The following diagram illustrates the decision process to avoid self-coupling and select the correct conditions.

BuchwaldLogic Start Start: 3-Bromo-4-(morpholinomethyl)aniline Goal What is the Target Bond? Start->Goal PathA Couple NH2 to External Ar-X Goal->PathA Aniline as Nucleophile PathB Couple Internal Br to External Amine Goal->PathB Aryl Bromide as Electrophile RiskA Risk: Self-Coupling (Head-to-Tail) PathA->RiskA RiskB Risk: Free NH2 competes with External Amine PathB->RiskB MitigationA Strategy: Kinetic Control 1. Use highly reactive External Ar-X (Cl/OTf) 2. Keep Temp < 90°C 3. Use BrettPhos (favors NH2) RiskA->MitigationA MitigationB Strategy: Protection Must protect NH2 (Boc/Ac) first. Then use RuPhos/NaOtBu. RiskB->MitigationB

Figure 1: Strategic decision tree for chemoselective coupling of bifunctional halo-anilines.

Troubleshooting Guide (Data Summary)
SymptomProbable CauseCorrective Action
Low Conversion Catalyst poisoning by morpholine.[1]Switch to BrettPhos Pd G3 or increase catalyst loading to 5 mol%. Ensure solvent is degassed (O2 kills electron-rich ligands).[1]
Dimer Formation Self-coupling of Substrate-A.1. Lower temperature (60-80°C).2. Add Substrate-A slowly (syringe pump) to the Ar-X solution.3.[1] Use a large excess of External Ar-X (1.5 equiv).[1]
Dehalogenation

-Hydride elimination or solvent reaction.[1]
Switch solvent from THF to Toluene or Dioxane.[2] Avoid alcohols.
Pd Contamination Pd coordinating to morpholine in product.[1][2]Post-reaction: Treat crude mixture with SiliCycle SiliaMetS® Thiol or DMT scavenger resin before column chromatography.[1][2]

References

  • Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50.[1]

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016).[1] Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649.[1] [1]

  • Paul, F., Patt, J., & Hartwig, J. F. (1994). Palladium-catalyzed formation of carbon-nitrogen bonds.[1][5] Reaction intermediates and catalyst improvements in the hetero cross-coupling of aryl halides and tin amides. Journal of the American Chemical Society, 116(13), 5969–5970.

  • Ingoglia, B. T., & Buchwald, S. L. (2016). BrettPhos-Palladium Catalyzed C–N Cross-Coupling Reactions of Primary Arylamines. Organic Letters, 18(11), 2564–2567.[1] [1]

Sources

Application

Nucleophilic substitution protocols for morpholinomethyl anilines

As a Senior Application Scientist, this guide provides an in-depth exploration of nucleophilic substitution protocols for morpholinomethyl anilines. These compounds are invaluable in drug development as stable, crystalli...

Author: BenchChem Technical Support Team. Date: February 2026

As a Senior Application Scientist, this guide provides an in-depth exploration of nucleophilic substitution protocols for morpholinomethyl anilines. These compounds are invaluable in drug development as stable, crystalline precursors for introducing aminomethyl functionality. This document moves beyond simple step-by-step instructions to explain the underlying chemical principles, enabling researchers to rationally design, optimize, and troubleshoot their synthetic strategies.

Morpholinomethyl anilines are a class of Mannich bases that serve as robust and reliable synthons in medicinal chemistry. The morpholine moiety is not merely a structural component; it functions as an excellent leaving group under specific conditions, revealing a highly reactive electrophilic intermediate. This strategy is particularly advantageous because:

  • Stability and Handling: Morpholinomethyl anilines are often stable, crystalline solids, making them easier to handle, purify, and store compared to more reactive aminomethylating agents like Eschenmoser's salt.

  • Controlled Reactivity: The reactive electrophile is generated in situ, allowing for precise control over the reaction and minimizing undesired side reactions.

  • Versatility in Drug Discovery: This methodology allows for the late-stage functionalization of complex molecules, enabling the rapid generation of analog libraries to explore structure-activity relationships (SAR). The introduction of diverse nucleophiles can modulate a compound's polarity, basicity, and ability to form key hydrogen bonds with biological targets.

The core transformation relies on the displacement of the morpholine group by a wide array of nucleophiles, a process that is governed by a well-understood and predictable mechanism.

The Core Mechanism: An SN1-like Iminium Ion Pathway

Understanding the reaction mechanism is critical for rational protocol design. The substitution does not proceed via a direct SN2 displacement of the morpholine. Instead, it follows an SN1-like pathway involving the formation of a key electrophilic intermediate: the N-aryl iminium ion .

The process can be initiated either by mild acid catalysis or by heat. The aniline nitrogen's lone pair assists in the departure of the morpholine leaving group, forming a resonance-stabilized iminium ion. This intermediate is highly electrophilic and is readily attacked by a wide range of nucleophiles to forge the new C-Nu bond.

Caption: General mechanism for nucleophilic substitution.

This mechanistic understanding informs key experimental choices:

  • Solvent: Polar aprotic solvents like DMSO or DMF are ideal as they can stabilize the charged iminium ion intermediate, accelerating the reaction.

  • Catalysis: While the reaction can proceed thermally, a catalytic amount of a protic or Lewis acid can facilitate the formation of the iminium ion, often allowing for lower reaction temperatures.

  • Nucleophile Choice: The rate-determining step is often the formation of the iminium ion. Once formed, it is highly reactive, allowing for the use of even moderately strong nucleophiles.

General Protocol Considerations & Experimental Workflow

A successful substitution reaction requires careful consideration of several parameters. The following workflow provides a logical path for designing and executing these experiments.

G A Define Target Molecule (Ar-NH-CH2-Nu) B Select Nucleophile (Nu-H) (e.g., Amine, Thiol, Azole) A->B D Set Up Reaction: - Substrate (1.0 eq) - Nucleophile (1.1-2.0 eq) - Solvent B->D C Choose Solvent System (e.g., DMSO, DMF, EtOH) C->D F Monitor Progress (TLC or LC-MS) D->F E Select Reaction Temperature (RT to 100 °C) E->D G Reaction Complete? F->G G->E No (Increase Temp?) H Aqueous Workup (e.g., Dilute with EtOAc, wash with H2O/Brine) G->H Yes I Purification (Column Chromatography or Recrystallization) H->I J Characterization (NMR, MS) I->J

Caption: Experimental workflow for protocol development.

Key Parameters:
  • Stoichiometry: A slight excess of the nucleophile (1.1 to 2.0 equivalents) is typically used to ensure complete consumption of the iminium intermediate and drive the reaction to completion.

  • Temperature: Reactions can often be performed at room temperature, but may require heating (e.g., 60-100 °C) depending on the nucleophilicity of the incoming group and the stability of the starting material.[1]

  • Workup: A standard aqueous workup is usually sufficient. The reaction mixture is diluted with an organic solvent (like ethyl acetate) and washed with water or brine to remove the displaced morpholine and any excess water-soluble reagents.[1]

Protocols by Nucleophile Class

The versatility of the iminium ion intermediate allows for the use of a broad spectrum of nucleophiles.

Protocol 1: Substitution with N-Nucleophiles (Amines & Azoles)

This is one of the most common and robust applications, enabling the synthesis of complex diamine structures. Heterocyclic amines like imidazole and its analogs are particularly important in medicinal chemistry for their hydrogen bonding capabilities.

Detailed Step-by-Step Methodology (Example):

This protocol is adapted from the substitution of a benzylic chloride, a mechanistically similar electrophile, as described by Cui, J. et al.[1]

  • Reagent Preparation: To a solution of the morpholinomethyl aniline starting material (1.0 eq) in dimethyl sulfoxide (DMSO, ~0.1 M), add the desired amine or azole nucleophile (1.5 eq).

  • Reaction Execution: Stir the solution at room temperature.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 12-24 hours). For sluggish reactions, the temperature can be increased to 60-80 °C.

  • Workup: Upon completion, dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with water (3x) and saturated sodium chloride solution (1x).

  • Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the resulting crude product by flash column chromatography on silica gel to yield the desired N-substituted product.

Protocol 2: Substitution with S-Nucleophiles (Thiols)

Thiols are excellent nucleophiles and react readily with the iminium intermediate. This reaction provides access to aminomethyl thioethers, a valuable scaffold in various bioactive molecules.

Causality and Key Adjustments:

  • Nucleophilicity: While thiols are inherently good nucleophiles, their conjugate bases (thiolates) are significantly more potent. The addition of a non-nucleophilic base is crucial for optimal results.

  • Base Selection: A mild inorganic base like potassium carbonate (K₂CO₃) or an organic base like triethylamine (Et₃N) is typically sufficient to deprotonate the thiol in situ without interfering with the reaction.

Step-by-Step Methodology:

  • Reagent Preparation: To a solution of the morpholinomethyl aniline (1.0 eq) in a polar aprotic solvent (e.g., DMF), add the thiol nucleophile (1.2 eq) followed by potassium carbonate (2.0 eq).

  • Reaction Execution: Stir the suspension at room temperature or heat gently to 50 °C if necessary.

  • Monitoring: Monitor the reaction by TLC or LC-MS for the disappearance of the starting material.

  • Workup & Purification: Follow the general workup and purification procedures described in Protocol 1.

Protocol 3: Substitution with C-Nucleophiles (e.g., Cyanide)

The introduction of a carbon-carbon bond via this method is more challenging but highly valuable, providing access to β-amino nitriles which are precursors to β-amino acids and other important structures.

Causality and Key Adjustments:

  • Nucleophile Source: A source of nucleophilic cyanide, such as sodium cyanide (NaCN) or trimethylsilyl cyanide (TMSCN), is required.

  • Reaction Conditions: These reactions often require more forcing conditions (higher temperatures) and may benefit from the addition of a Lewis acid to further activate the intermediate. The use of TMSCN often provides milder conditions and better solubility in organic solvents.

Step-by-Step Methodology (Conceptual):

  • Reagent Preparation: In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve the morpholinomethyl aniline (1.0 eq) in a suitable solvent like acetonitrile.

  • Nucleophile Addition: Add trimethylsilyl cyanide (TMSCN, 1.5 eq).

  • Catalysis (Optional): A catalytic amount of a Lewis acid (e.g., In(OTf)₃ or ZnI₂) can be added to facilitate the reaction.

  • Reaction Execution: Heat the reaction to reflux and monitor progress by TLC or LC-MS.

  • Workup: Upon completion, cool the reaction to room temperature and carefully quench with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract with an organic solvent and follow the general workup procedure.

Data Summary and Comparison

The choice of protocol depends on the desired nucleophile and the substrate's reactivity. The following table summarizes typical conditions and considerations.

Nucleophile ClassTypical NucleophileKey AdditivesTemp. (°C)Typical SolventsKey Considerations
N-Nucleophiles Amines, Imidazole, TriazoleNone needed25 - 80DMSO, DMF, EtOHGenerally straightforward; excess nucleophile can be used.
S-Nucleophiles Thiols, ThiophenolsMild Base (K₂CO₃, Et₃N)25 - 60DMF, AcetonitrileBase is crucial to generate the more reactive thiolate.
C-Nucleophiles NaCN, TMSCNLewis Acid (optional)60 - 100Acetonitrile, DCEMay require anhydrous conditions and higher temperatures.

Conclusion and Future Outlook

The displacement of morpholine from N-(morpholinomethyl) anilines is a powerful and versatile strategy in modern synthetic and medicinal chemistry. By leveraging the in situ formation of a highly reactive iminium ion, chemists can access a diverse range of aminomethylated structures from stable, easy-to-handle precursors. The protocols outlined in this guide, grounded in a solid mechanistic understanding, provide researchers with the tools to effectively implement this methodology. Future work in this area will likely focus on expanding the scope of compatible C-nucleophiles and developing catalytic, enantioselective variants of this transformation to further enhance its utility in the synthesis of chiral drug candidates.

References

  • Cui, J. et al. (2007). Design, Synthesis, and Biological Evaluation of 14-Substituted Aromathecins as Topoisomerase I Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

  • Swinney, D. C. et al. (2014). Development of 3-methyl/3-(morpholinomethyl)benzofuran derivatives as novel antitumor agents towards non-small cell lung cancer cells. European Journal of Medicinal Chemistry. Available at: [Link]

  • Chemistry LibreTexts. (2023). Mannich Reaction. Available at: [Link]

  • BYJU'S. Mannich Reaction Mechanism. Available at: [Link]

  • Organic Chemistry Portal. (2022). Synthesis of morpholines. Available at: [Link]

Sources

Method

Strategic Protection of 3-Bromo-4-(morpholinomethyl)aniline for High-Fidelity Cross-Coupling

Executive Summary 3-Bromo-4-(morpholinomethyl)aniline is a high-value scaffold in medicinal chemistry, particularly for kinase inhibitors and PROTAC linker design. It possesses three distinct chemical handles: Aniline (P...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

3-Bromo-4-(morpholinomethyl)aniline is a high-value scaffold in medicinal chemistry, particularly for kinase inhibitors and PROTAC linker design. It possesses three distinct chemical handles:

  • Aniline (Primary Amine): The primary nucleophile, susceptible to oxidation and competing N-arylation.

  • Morpholine (Tertiary Amine): A Lewis base capable of poisoning transition metal catalysts (Pd, Pt) and altering solubility profiles.

  • Aryl Bromide: The electrophilic site for cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).

The Challenge: Direct cross-coupling of the unprotected aniline is prone to failure. The free aniline can coordinate to Palladium (Pd), reducing catalyst turnover, or undergo competing N-arylation. Furthermore, the basic morpholine moiety can interfere with Lewis Acid activators.

The Solution: This guide details two robust protection strategies—Boc (Acid-Labile) and Trifluoroacetyl (Base-Labile) —to mask the aniline, preventing catalyst poisoning and ensuring chemoselectivity.

Strategic Analysis & Selection Guide

The choice of protecting group (PG) depends strictly on the downstream chemistry required at the Aryl Bromide site.

FeatureStrategy A: Boc Carbamate Strategy B: Trifluoroacetamide
Reagent Di-tert-butyl dicarbonate (Boc)₂OTrifluoroacetic Anhydride (TFAA)
Stability Stable to Bases, Nucleophiles, HydrogenationStable to Acids, Oxidizers
Deprotection Acidic (TFA or HCl/Dioxane)Mild Basic (K₂CO₃/MeOH or NaOH)
Orthogonality Compatible with base-mediated couplings (Suzuki)Compatible with acid-mediated reactions
Morpholine Impact Morpholine remains basic; may require salt formationMorpholine forms salt with TFAA byproducts
Recommendation Primary Choice for standard Suzuki/SonogashiraSecondary Choice if acid-sensitive groups exist
Decision Logic for Researchers

ProtectionStrategy cluster_legend Legend Start Start: 3-Bromo-4-(morpholinomethyl)aniline Q1 Downstream Coupling Conditions? Start->Q1 Suzuki Base-Mediated (Suzuki/Heck) Requires Base Stability Q1->Suzuki Standard Pd Coupling AcidSens Acid-Sensitive Substrate? (e.g., Acetals, Silyl ethers) Suzuki->AcidSens BocRoute STRATEGY A: Boc Protection (Remove with TFA/HCl) AcidSens->BocRoute No TfaRoute STRATEGY B: Trifluoroacetyl (Remove with K2CO3) AcidSens->TfaRoute Yes key Blue: Decision Point | Green: Primary Protocol | Red: Alternative

Figure 1: Decision tree for selecting the appropriate protecting group based on downstream synthetic requirements.

Protocol A: Boc Protection (The Gold Standard)

This protocol utilizes (Boc)₂O to protect the aniline.[1][2]

  • Scientific Insight: Although aliphatic amines react with Boc-anhydride at room temperature, electron-poor or sterically crowded anilines often require heating. The tertiary morpholine nitrogen will not react with Boc-anhydride, ensuring inherent regioselectivity.

Materials
  • Substrate: 3-Bromo-4-(morpholinomethyl)aniline (1.0 eq)

  • Reagent: Di-tert-butyl dicarbonate (Boc)₂O (1.2 eq)

  • Solvent: THF (Tetrahydrofuran) or 1,4-Dioxane (anhydrous)

  • Base: Triethylamine (TEA) (2.0 eq) – Essential to scavenge protons and keep morpholine free.

  • Catalyst: DMAP (4-Dimethylaminopyridine) (0.1 eq) – Nucleophilic catalyst to accelerate aniline attack.

Step-by-Step Procedure
  • Dissolution: In a round-bottom flask equipped with a reflux condenser, dissolve 10 mmol of the aniline substrate in 50 mL of anhydrous THF.

  • Base Addition: Add TEA (20 mmol) and DMAP (1 mmol). Stir for 5 minutes at Room Temperature (RT).

  • Reagent Addition: Add (Boc)₂O (12 mmol) dropwise (dissolved in minimal THF if solid).

  • Reaction: Heat the mixture to 60°C for 4–6 hours.

    • Checkpoint: Monitor by TLC (Hexane/EtOAc 7:3). The starting aniline (polar, fluorescent) should disappear, replaced by a less polar Boc-protected spot.

  • Workup (Critical for Morpholine Solubility):

    • Cool to RT.

    • Concentrate THF under reduced pressure.

    • Redissolve residue in EtOAc (100 mL).

    • Wash 1: Saturated NaHCO₃ (removes acidic byproducts).

    • Wash 2: Water (removes TEA/DMAP salts).

    • Wash 3: Brine.

    • Note: Do not use acidic washes (e.g., 1M HCl) at this stage, or the morpholine will protonate and extract into the aqueous layer, reducing yield.

  • Isolation: Dry organic layer over Na₂SO₄, filter, and concentrate. Recrystallize from Hexane/EtOAc if necessary.

Application: Preventing Catalyst Poisoning in Suzuki Coupling

The primary reason for protection is to prevent the free amine and morpholine from coordinating to the Palladium catalyst.

Mechanism of Interference:

  • Free Aniline: Acts as a ligand, displacing phosphines on Pd(0), leading to catalyst deactivation (Pd black formation).

  • Morpholine: A tertiary amine that can sequester Boronic Acids (in Suzuki) or coordinate Pd.

Optimized Coupling Protocol (Protected Substrate):

  • Catalyst: Pd(dppf)Cl₂·DCM (5 mol%) – Robust for aryl bromides.

  • Base: K₂CO₃ (3.0 eq) or Cs₂CO₃.

  • Solvent: 1,4-Dioxane/Water (4:1) – Degassed.

  • Temperature: 90°C.

  • Observation: The Boc-protected substrate typically converts in <2 hours with high yields (>85%), whereas the unprotected aniline often stalls at 40–50% conversion due to catalyst poisoning.

Protocol C: Deprotection & "Free-Basing"

Removing the Boc group requires acid.[3] However, the morpholine moiety will form a salt (Morpholine·TFA or Morpholine·HCl). This section details how to recover the neutral "free base" molecule.

Step-by-Step Procedure
  • Acidolysis: Dissolve the coupled Boc-intermediate (1.0 mmol) in DCM (5 mL).

  • Addition: Add Trifluoroacetic Acid (TFA) (2 mL) dropwise at 0°C.

  • Reaction: Warm to RT and stir for 1–2 hours.

    • Note: The solution may turn slightly dark (oxidation of liberated aniline).

  • Concentration: Evaporate volatiles under vacuum. The residue is the TFA salt. [4]

  • Free-Basing (The "Morpholine Trap" Solution):

    • Dissolve the oily residue in DCM (20 mL).

    • Add Saturated Aqueous Na₂CO₃ (20 mL) and stir vigorously for 10 minutes. Check pH of aqueous layer; it must be >9.

    • Separate layers. Extract aqueous layer 2x with DCM (Morpholine derivatives are water-soluble; thorough extraction is needed).

    • Dry combined organics over Na₂SO₄ and concentrate.

Visualizing the Synthetic Workflow

The following diagram illustrates the complete protection-coupling-deprotection cycle, highlighting the critical intermediate states.

SyntheticWorkflow Start Substrate: 3-Bromo-4-(morpholinomethyl)aniline Step1 Step 1: Protection (Boc)2O, TEA, DMAP, 60°C Start->Step1 Masks Aniline Protected Intermediate A: N-Boc-Protected Bromide Step1->Protected Step2 Step 2: Cross-Coupling R-B(OH)2, Pd(dppf)Cl2, Base Protected->Step2 Prevents Poisoning Coupled Intermediate B: Coupled Product (Protected) Step2->Coupled Step3 Step 3: Deprotection TFA/DCM then Na2CO3 Wash Coupled->Step3 Cleaves Boc Final Final Product: Functionalized Aniline Step3->Final Restores Amine

Figure 2: Complete synthetic workflow for high-fidelity cross-coupling using the Boc strategy.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield (Protection) Aniline is sterically hindered or electron-poor.Increase Temp to 60°C; Add 10 mol% DMAP. Do not rely on RT stirring.
Product Loss in Workup Morpholine protonated by acidic washes.Avoid HCl washes. Use only NaHCO₃ or Water. If product is lost, basify aqueous layer to pH 10 and re-extract with DCM.
Stalled Coupling Catalyst poisoning by trace free amine.Ensure >98% Boc conversion before coupling. Use "Pre-catalyst" systems (e.g., XPhos Pd G2) which are more robust.
TFA Salt Stickiness Hygroscopic nature of morpholine salts.Do not isolate the salt. Perform the basic workup (Step 5 above) immediately after TFA removal.

References

  • Greene, T. W., & Wuts, P. G. M.Protective Groups in Organic Synthesis. 4th Ed., Wiley-Interscience.
  • Fisher Scientific. Amine Protection / Deprotection Protocols. Available at: [Link] (Accessed Oct 2025).

  • Catalyst Poisoning Mechanisms. Chemeurope.com - Catalyst Poisoning. Available at: [Link] (Accessed Oct 2025).

  • Organic Chemistry Portal. Selective Protection of Aromatic Amines. Available at: [Link] (Accessed Oct 2025).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Handling 3-Bromo-4-(morpholinomethyl)aniline

Subject: Prevention of Oxidation and Storage Protocols for CAS: N/A (Analogous to 3-Bromo-4-methylaniline derivatives) Ticket ID: #OX-3B4M-PREV Responder: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Subject: Prevention of Oxidation and Storage Protocols for CAS: N/A (Analogous to 3-Bromo-4-methylaniline derivatives) Ticket ID: #OX-3B4M-PREV Responder: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are encountering stability issues with 3-Bromo-4-(morpholinomethyl)aniline . This compound is a "double-threat" regarding oxidation: it contains an electron-rich primary aniline (highly susceptible to radical oxidation) and a morpholine ring linked via a benzylic carbon.

While the bromine atom provides some electron-withdrawing deactivation, the amino group dominates the electronic environment, making the compound prone to forming quinone imines and azo-polymers (seen as brown/black tar) upon exposure to air or light.

This guide provides the protocols to prevent this degradation and restore oxidized material.

Part 1: The Mechanism of Failure

Q: Why does my white powder turn brown/black even in the freezer?

A: The color change is due to the formation of "Aniline Black" type impurities. The primary amine (


) undergoes a radical chain reaction with atmospheric oxygen. This is accelerated by light and trace metal ions. The "morpholinomethyl" group adds solubility but also creates a benzylic position that can degrade, though the aniline nitrogen is the primary oxidation vector.

The Oxidation Cascade:

  • Initiation: Light/Heat generates an anilinyl radical.

  • Propagation: Reaction with

    
     forms peroxy radicals.
    
  • Termination/Coupling: Formation of azo linkages (

    
    ) and quinone imines (highly colored).
    

OxidationMechanism FreeBase Free Base (Colorless) Radical Anilinyl Radical (Reactive) FreeBase->Radical Light/O2 Salt HCl Salt (Stable/Protected) FreeBase->Salt + HCl (Protection) Quinone Quinone Imine (Yellow/Red) Radical->Quinone Oxidation Polymer Azo/Polymer Tar (Black/Brown) Quinone->Polymer Polymerization

Figure 1: The oxidation pathway of anilines versus the protection pathway via salt formation.[1]

Part 2: Storage & Prevention Protocols

Q: What is the absolute best way to store this for >6 months?

A: Do not store the free base for long periods. Convert it to the Dihydrochloride Salt . The free electron pair on the nitrogen is the source of the instability. By protonating it with HCl, you remove its ability to participate in radical oxidation cycles.

Protocol A: Conversion to Dihydrochloride Salt

Note: This molecule has two basic sites: the morpholine nitrogen (pKa ~8) and the aniline nitrogen (pKa ~4). You must use excess HCl to protonate the aniline.

  • Dissolution: Dissolve 1.0 g of 3-Bromo-4-(morpholinomethyl)aniline in 10 mL of anhydrous 1,4-Dioxane or Diethyl Ether .

  • Acidification: Cool to 0°C. Slowly add 2.5 equivalents of 4M HCl in Dioxane (commercial solution) dropwise under Nitrogen.

  • Precipitation: A white precipitate will form immediately. Stir for 15 minutes.

  • Isolation: Filter rapidly under a blanket of Argon. Wash the cake with cold, dry ether.

  • Drying: Dry under high vacuum (0.1 mbar) for 4 hours. Store this salt at room temperature; it is indefinitely stable.

Q: If I must store the free base, how do I do it? A: Follow the "Argon-Amber-Cold" Rule.

ParameterRequirementReason
Atmosphere Argon (not Nitrogen)Argon is heavier than air and forms a "blanket" over the solid. Nitrogen can diffuse away more easily.
Container Amber Glass with Teflon-lined capBlocks UV light which catalyzes radical formation.
Temperature -20°C Slows down the kinetics of autoxidation.
Seal Parafilm + Desiccant Prevents moisture ingress (water accelerates oxidation).
Part 3: Remediation (Purification)

Q: My compound has already turned dark brown. Can I save it?

A: Yes. The color is usually due to <5% impurity (quinone imines) which have high extinction coefficients. You can remove these using Zinc Dust Reduction or Recrystallization .

Protocol B: Zinc Dust "Scrubbing"

Use this if the compound is dark but >90% pure by LCMS.

  • Dissolve: Dissolve the impure aniline in Methanol (approx 10 mL/g).

  • Activate: Add Activated Zinc Dust (10 wt% relative to the aniline).

    • Tip: Activate Zn dust by washing with dilute HCl, then water, then acetone, and drying.[2]

  • Stir: Stir vigorously for 15 minutes. The Zn reduces the colored oxidized impurities (quinones/azos) back to colorless amines or precipitates them.

  • Filter: Filter through a pad of Celite to remove the Zinc.

  • Concentrate: Evaporate the filtrate immediately. The resulting solid should be significantly lighter.

Protocol C: Recrystallization

Use this if the compound is <90% pure.

  • Solvent: Use Ethanol/Water or Toluene/Hexane .

  • Process: Dissolve in minimum hot Ethanol. Add water dropwise until turbidity persists. Cool slowly to 4°C.

  • Add-on: If the color persists, add a pinch of Sodium Dithionite (

    
    ) to the hot aqueous solution before crystallization. It acts as a reducing bleach.
    

PurificationWorkflow Impure Dark/Oxidized Sample Solvent Dissolve in MeOH Impure->Solvent ZnAdd Add Activated Zn Dust (Reduces Impurities) Solvent->ZnAdd Filter Filter (Celite) ZnAdd->Filter 15 min stir Evap Evaporate Solvent Filter->Evap Clear Filtrate Pure Recovered White Solid Evap->Pure

Figure 2: Workflow for removing oxidized impurities using Zinc Dust.

Part 4: Reaction Setup (In-Process)

Q: I am using this in a coupling reaction (e.g., Buchwald-Hartwig). How do I handle it?

A: The moment the aniline is in solution, it is most vulnerable. You must degas your solvents before adding the aniline.

The "Sparging" Fallacy: Simply bubbling nitrogen for 5 minutes is often insufficient for sensitive anilines.

  • Recommended: Freeze-Pump-Thaw (3 cycles) for small scale (<1g).

  • Alternative: Vigorous Argon sparging for >30 mins with sonication.

Reaction Protocol:

  • Charge the reaction vessel with the catalyst, ligand, and base.

  • Seal and purge with Argon (3x vacuum/refill cycles).

  • Add the degassed solvent .

  • Add the 3-Bromo-4-(morpholinomethyl)aniline last, preferably as a solution injected through a septum, or rapidly as a solid under a strong Argon counter-flow.

References
  • Fisher Scientific. (2021). Air-Sensitive Chemistry: Practical and Safety Considerations. Retrieved from [Link][2][3][4][5][6]

  • Kumar, P. S., et al. (2012).[7] Reduction of aromatic nitro compounds to amines using zinc and aqueous chelating ethers.[8][7] (Basis for Zn purification protocol). Retrieved from [Link]

  • Corbett, J. F. (1972). Benzoquinone Imines. Part XII. Mechanism and Kinetics of the Reaction of p-Benzoquinone Di-imines with Aniline. (Mechanism of aniline oxidation). Retrieved from [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Solubility Issues of Morpholinomethyl Aniline Intermediates

Welcome to the technical support center for morpholinomethyl aniline intermediates. This guide is designed for researchers, scientists, and drug development professionals to navigate the common solubility challenges enco...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for morpholinomethyl aniline intermediates. This guide is designed for researchers, scientists, and drug development professionals to navigate the common solubility challenges encountered with this class of compounds. The inherent structural features of morpholinomethyl anilines—a basic aniline moiety and a morpholine ring—present unique solubility characteristics that can be leveraged to your advantage with the right experimental approach. This document provides in-depth troubleshooting strategies and frequently asked questions to ensure your experimental success.

Troubleshooting Guide: A Systematic Approach to Solubility Enhancement

When an intermediate fails to dissolve, a systematic, step-by-step approach is crucial. This guide is structured to start with the simplest and most common solutions before progressing to more complex techniques.

Initial Observation: My Intermediate is Not Dissolving

This is a common starting point in many synthetic workflows. The initial troubleshooting steps should focus on understanding the physicochemical properties of your specific morpholinomethyl aniline intermediate and the chosen solvent system.

Question: I've added my morpholinomethyl aniline intermediate to the solvent, but it remains as a solid. What should I do first?

Answer: The first step is to apply fundamental principles of solubility based on the structure of your intermediate. Morpholinomethyl anilines possess both a hydrophobic aromatic ring and two basic nitrogen atoms (one on the aniline and one on the morpholine). This dual character is key to troubleshooting.

Workflow for Initial Troubleshooting

start Insoluble Intermediate solvent_screen 1. Solvent Screening ('Like Dissolves Like') start->solvent_screen temp_adjust 2. Temperature Adjustment solvent_screen->temp_adjust If still insoluble dissolved Intermediate Dissolved solvent_screen->dissolved Success ph_mod 3. pH Modification (Key for Amines) temp_adjust->ph_mod If still insoluble temp_adjust->dissolved Success particle_size 4. Particle Size Reduction ph_mod->particle_size If still insoluble ph_mod->dissolved Success particle_size->dissolved Success

Caption: Initial troubleshooting workflow for solubility issues.

1. Solvent Screening: The principle of "like dissolves like" is a foundational concept in chemistry[1]. Given the polar nature of the morpholine and aniline groups, polar solvents are a good starting point.

  • Expert Insight: While aniline itself has limited solubility in water, the addition of the morpholinomethyl group, which contains an ether linkage and a tertiary amine, increases the compound's polarity and potential for hydrogen bonding[2][3][4].

  • Recommended Solvents: Start with polar aprotic solvents like Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or Acetonitrile (ACN). For less polar intermediates, you might consider ethers like Tetrahydrofuran (THF) or esters like ethyl acetate[5][6].

2. Temperature Adjustment: For many compounds, solubility increases with temperature[1].

  • Causality: Heating provides the energy needed to overcome the lattice energy of the solid intermediate and the intermolecular forces of the solvent.

  • Protocol: Gently warm the mixture while stirring. Be cautious not to exceed the boiling point of the solvent or the decomposition temperature of your intermediate. If the compound dissolves upon heating but precipitates upon cooling, this indicates that the solution is supersaturated at the lower temperature[1].

3. pH Modification (The Most Critical for Amines): Morpholinomethyl anilines are basic compounds. Their solubility in aqueous or protic solvents is highly dependent on pH[7][8][9].

  • Mechanistic Explanation: The nitrogen atoms in the aniline and morpholine moieties can be protonated in acidic conditions to form ammonium salts[10]. These ionic salts are significantly more polar than the free base, leading to a dramatic increase in aqueous solubility[10][11].

  • Authoritative Grounding: The pKa of aniline is approximately 4.6, indicating it is a weak base[12]. Morpholine is a stronger base with a pKa of about 8.5. In an acidic solution (pH < 4), both nitrogens will be protonated, greatly enhancing solubility.

  • Practical Application: If you are working in an aqueous or alcoholic solvent, add a few drops of a dilute acid (e.g., 1M HCl or acetic acid) and observe for dissolution. Conversely, if your intermediate is an acid salt, adding a base will decrease its aqueous solubility.

4. Particle Size Reduction: Decreasing the particle size increases the surface area available for solvation, which can increase the rate of dissolution[1][13].

  • Methods: This can be achieved by grinding the material with a mortar and pestle (micronization) or by using sonication[1][13]. An ultrasonic bath can be very effective in breaking up solid aggregates and enhancing dissolution[1].

Advanced Troubleshooting: When Initial Steps Fail

If the above methods are insufficient, more advanced techniques may be required.

Question: I've tried different solvents, heating, and pH adjustment, but my compound still has very low solubility for my reaction concentration. What are my next options?

Answer: At this stage, you should consider using co-solvents or other solubilizing agents.

Advanced Solubility Enhancement Workflow

start Low Solubility Persists cosolvent 1. Use of Co-solvents start->cosolvent surfactant 2. Surfactants/Additives cosolvent->surfactant If still insufficient success Sufficient Solubility Achieved cosolvent->success Success complexation 3. Complexation Agents (e.g., Cyclodextrins) surfactant->complexation For aqueous systems surfactant->success Success complexation->success Success

Caption: Advanced strategies for solubility enhancement.

1. Co-solvents: A co-solvent is a water-miscible organic solvent used to increase the solubility of poorly water-soluble compounds[14]. They work by reducing the overall polarity of the solvent system[15][16].

  • Common Co-solvents: Ethanol, propylene glycol (PG), and polyethylene glycols (PEGs) are frequently used[14][17].

  • Application: For a reaction in an aqueous buffer, adding a percentage of a co-solvent like ethanol or DMSO can create a solvent environment more favorable for the dissolution of your intermediate.

2. Surfactants: Surfactants form micelles that can encapsulate poorly soluble compounds, increasing their apparent solubility in aqueous media[14].

  • Types: Common lab surfactants include Tween®, Span®, and sodium dodecyl sulfate (SDS).

  • Consideration: Ensure the chosen surfactant will not interfere with your downstream reaction or purification.

3. Complexation Agents: For aqueous solutions, cyclodextrins can be used. These are cyclic oligosaccharides with a hydrophobic interior and a hydrophilic exterior[15].

  • Mechanism: The hydrophobic aromatic part of the morpholinomethyl aniline can be encapsulated within the cyclodextrin's cavity, while the hydrophilic exterior allows the entire complex to dissolve in water[15].

Frequently Asked Questions (FAQs)

Q1: Why is my morpholinomethyl aniline intermediate soluble in acidic water but crashes out when I neutralize the solution with a base?

A1: This is expected behavior for a basic compound. In acidic water (low pH), the amine groups are protonated, forming a soluble salt[10]. When you add a base, you deprotonate the ammonium salt, reforming the neutral, less water-soluble free base, which then precipitates out of solution[8][11]. This principle is often used intentionally during workup to isolate the product.

Q2: My intermediate "oiled out" instead of dissolving or precipitating cleanly. What does this mean and how can I fix it?

A2: "Oiling out" occurs when a compound comes out of solution as a liquid phase rather than a solid crystal, often because the solution is cooled too quickly or the compound's melting point is lower than the temperature of the solution[18]. To fix this, you can try reheating the solution and adding more of the more "soluble" solvent to keep the compound dissolved longer during cooling[18]. Alternatively, try a different solvent system with a lower boiling point[18].

Q3: Can I use a solvent mixture from the start?

A3: Yes, using a solvent mixture, or a "mixed-solvency approach," can be a very effective strategy[17]. For example, a mixture of a good solvent (like DMF) and a poor solvent (like water or an alkane) can be used for recrystallization. The goal is to find a ratio where the compound is soluble at high temperatures but insoluble at low temperatures, allowing for purification.

Q4: I'm running a reaction and the intermediate seems to be dissolving as the reaction progresses. Is this normal?

A4: This is possible and often indicates that the reaction is proceeding. As the starting material is consumed, it is converted into a new product with different solubility properties. Le Chatelier's principle suggests that as the small amount of dissolved starting material reacts, more will dissolve to maintain equilibrium, thus driving the reaction forward even if the initial solubility is low[19].

Q5: How do I choose the best solvent for my specific morpholinomethyl aniline derivative?

A5: A systematic solvent screening is the most reliable method. However, you can make an educated guess based on the overall polarity of your molecule. If you have additional nonpolar groups on the aniline ring, you may need a less polar solvent. Conversely, polar substituents will favor more polar solvents. The table below provides a starting point for solvent selection.

Data Presentation: Solvent Properties

SolventPolarity IndexBoiling Point (°C)Dielectric ConstantNotes
Water10.210080.1Excellent for salt forms (low pH).
Dimethyl Sulfoxide (DMSO)7.218946.7Highly polar aprotic, dissolves many organics.
Acetonitrile (ACN)5.88237.5Polar aprotic, good for chromatography.
Dimethylformamide (DMF)6.415336.7Good polar aprotic solvent.
Methanol (MeOH)5.16532.7Polar protic, good for salt formation.
Ethanol (EtOH)4.37824.5Common polar protic co-solvent.
Tetrahydrofuran (THF)4.0667.6Less polar ether, good for reactions.
Ethyl Acetate (EtOAc)4.4776.0Medium polarity, common for extraction.
Dichloromethane (DCM)3.1409.1Non-polar, good for extraction.
Toluene2.41112.4Non-polar aromatic solvent.

Experimental Protocols

Protocol 1: Systematic Solvent Screening
  • Preparation: Place a small, consistent amount (e.g., 5-10 mg) of your dry intermediate into several small vials.

  • Solvent Addition: To each vial, add a measured volume (e.g., 0.1 mL) of a different test solvent from the table above.

  • Observation at Room Temp: Agitate the vials (vortex or stir) for 1-2 minutes. Record whether the compound is fully soluble, partially soluble, or insoluble.

  • Heating: For vials where the compound is not fully soluble, warm them gently in a water bath or on a hot plate (with stirring) to near the solvent's boiling point. Record your observations.

  • Cooling: Allow the heated vials to cool to room temperature, and then in an ice bath. Observe if any precipitate forms. This helps identify potential recrystallization solvents.

Protocol 2: pH-Dependent Solubility Test
  • Preparation: Suspend ~10 mg of your intermediate in 1 mL of deionized water in a vial. It will likely be insoluble or poorly soluble.

  • Acidification: While stirring, add 1M HCl dropwise. Observe for any changes in solubility. Continue adding until the solid dissolves or the pH is ~2. Record the approximate pH at which dissolution occurs.

  • Basification: Take the resulting clear solution and add 1M NaOH dropwise. Observe the pH at which the compound begins to precipitate. This provides the pH range in which your compound is soluble as a salt.

References

  • Solubility of Things. Aniline. Available from: [Link]

  • Homework.Study.com. The aniline starting material is fairly soluble in water/ acetic acid, but the acetylated product... Available from: [Link]

  • National Institutes of Health (NIH), PubChem. 4-(Morpholinomethyl)aniline. Available from: [Link]

  • ResearchGate. The ionic liquid effect on solubility of aniline, a simple aromatic amine: Perspective of solvents' mixture. Available from: [Link]

  • askIITians. How does pH affect solubility? Available from: [Link]

  • Reddit. Reaction intermediate being poorly soluble - any workarounds? : r/Chempros. Available from: [Link]

  • GeeksforGeeks. Aniline - Structure, Properties, Preparation, Reactions, Uses. Available from: [Link]

  • Chemistry LibreTexts. 3.6F: Troubleshooting. Available from: [Link]

  • PMC. Solubilization techniques used for poorly water-soluble drugs. Available from: [Link]

  • ResearchGate. Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. Available from: [Link]

  • Chemistry Steps. The Effect of pH on Solubility. Available from: [Link]

  • ResearchGate. How can we resolve solubility of insoluble organic synthetic compounds? Available from: [Link]

  • Principles of Drug Action 1, Spring 2005, Amines. Available from: [Link]

  • Chemistry LibreTexts. 16.4: The Effects of pH on Solubility. Available from: [Link]

  • ResearchGate. A brief review on aniline and its derivatives. Available from: [Link]

  • SciSpace. “Mixed-solvency approach” – Boon for solubilization of poorly water-soluble drugs. Available from: [Link]

  • University of Rochester. Troubleshooting: The Workup. Available from: [Link]

  • ResearchGate. Synthetic route for 3-fluoro-4-morpholinoaniline, and its sulfonamides and carbamates. Available from: [Link]

  • MedCrave online. Technologies to Improve the Solubility, Dissolution and Bioavailability of Poorly Soluble Drugs. Available from: [Link]

  • Dissolution Testing for Poorly Soluble Drugs: A Continuing Perspective. Available from: [Link]

  • Six Chongqing Chemdad Co., Ltd. 4-Morpholinoaniline. Available from: [Link]

  • MySkinRecipes. 3-(Morpholinomethyl)aniline. Available from: [Link]

  • PMC. Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction. Available from: [Link]

  • MORPHOLINE. Available from: [Link]

Sources

Troubleshooting

Removing unreacted morpholine from reaction mixtures

Technical Guide & Troubleshooting Portal Status: Operational | Topic: Morpholine Removal (CAS: 110-91-8) | Audience: R&D Chemist Executive Summary: The "Sticky Amine" Problem Welcome to the . You are likely here because...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide & Troubleshooting Portal

Status: Operational | Topic: Morpholine Removal (CAS: 110-91-8) | Audience: R&D Chemist

Executive Summary: The "Sticky Amine" Problem

Welcome to the . You are likely here because this secondary amine (pKa ~8.36) is adhering to your product, streaking on your chromatography columns, or raising red flags in your nitrosamine risk assessment.

Morpholine is a "Goldilocks" problem: it is too volatile to remain on a high-vacuum line easily, yet not volatile enough (BP 129°C) to rotovap off quickly. Furthermore, its high water solubility and hygroscopic nature make it persistent.

This guide provides three distinct workflows for removal, ranked by product sensitivity and regulatory risk.

Module A: Aqueous Extraction (The pH Switch)

Best for: Stable, non-polar products (LogP > 2). Mechanism: Exploiting the Henderson-Hasselbalch equation to protonate morpholine into its water-soluble salt (


).
The Logic

Morpholine is a base.[1][2][3][4][5] To remove it, we must force it into the aqueous layer.

  • Target pH: You must drop the aqueous pH at least 2 units below the pKa of morpholine (8.36).

  • Operational pH: pH 4.0–5.0 is ideal.

  • The Trap: If your product is also basic (e.g., contains a pyridine or another amine), you need a "pH window" where morpholine is protonated (

    
    ) but your product remains neutral (
    
    
    
    ).
Visualization: The Partitioning Workflow

pH_Partition Start Reaction Mixture (Product + Morpholine) AcidWash Add 1M HCl or Citric Acid (Target pH 3-4) Start->AcidWash Separation Phase Separation AcidWash->Separation OrgLayer Organic Layer (Product) Separation->OrgLayer Non-polar species AqLayer Aqueous Layer (Morpholine-HCl) Separation->AqLayer Polar salts Check Check TLC/LCMS Trace Morpholine? OrgLayer->Check Check->OrgLayer No (Done) Repeat Secondary Wash (Brine) Check->Repeat Yes

Figure 1: Logic flow for pH-controlled extractive removal of morpholine.

Troubleshooting FAQ

Q: I washed with water, but the morpholine is still there. Why? A: The pH of deionized water is often ~6-7, but morpholine is a base. As it dissolves, it raises the pH of the water layer back up to ~9-10, keeping itself partially unprotonated and soluble in the organic layer. Solution: You must use a buffered acid (Citric Acid 10% or 1M HCl) to clamp the pH down.

Q: My product is acid-sensitive (e.g., acetal, silyl ether). What now? A: Do not use HCl. Use a Phosphate Buffer (pH 5.5) . This is acidic enough to protonate most morpholine (pKa 8.36) but mild enough to spare most acid-labile protecting groups.

Module B: Scavenging Technologies (Solid Phase)

Best for: Acid-sensitive products, water-soluble products, or late-stage purification. Mechanism: Chemoselective covalent capture using polymer-supported electrophiles.

The Protocol

If you cannot wash with water, you must fish the morpholine out using a resin.

  • Reagent: PS-Isocyanate (Polystyrene-supported isocyanate) or PS-Benzaldehyde.

  • Reaction: Morpholine attacks the isocyanate, forming a urea linkage bound to the bead.

  • Workup: Simple filtration.

Scavenger Selection Guide
Scavenger TypeMechanismReactivity SpeedCompatibility
PS-Isocyanate Forms UreaFast (30-60 min)Compatible with most non-nucleophilic products.
PS-Benzaldehyde Forms ImineSlower (requires heat/acid)Good if product has competing -OH groups (Isocyanates react with -OH).
PS-TsCl Forms SulfonamideMediumVery robust, but requires base (TEA) which adds impurities.
Experimental Workflow
  • Calculate Loading: Assume 1.5 - 2.0 equivalents of resin relative to the residual morpholine (determine morpholine % by NMR first).

  • Incubation: Add resin to the reaction mixture (DCM or THF solvent). Shake gently for 1-2 hours at RT.

  • Monitoring: Check supernatant by TLC (Stain: Ninhydrin).

  • Filtration: Filter through a fritted funnel or Celite pad.

  • Rinse: Wash resin with DCM to recover any entrained product.

Module C: Physical Removal (Azeotropes & Volatility)

Best for: Large scale scale-up where resins are too expensive. Mechanism: Codistillation. While morpholine (BP 129°C) is high-boiling, it is volatile with steam and forms pseudo-azeotropes with certain solvents.[6]

The "Toluene Strip" Technique

Morpholine is difficult to remove by pure rotary evaporation because its boiling point is high. However, it can be "dragged" out using co-solvents.

Protocol:

  • Dissolve the crude mixture in Toluene (or Chlorobenzene).

  • Rotovap at 45-50°C under reduced pressure.

  • Repeat 3x.

  • Why it works: Toluene does not form a strict azeotrope in the textbook sense, but it allows for efficient co-evaporation, preventing the morpholine from acting as a "solvent trap" (oiling out).

Steam Distillation

Morpholine is volatile with steam.[1][3][6] If your product is a stable solid that is insoluble in water:

  • Suspend product in water.

  • Heat to reflux (or rotovap with water addition).

  • Morpholine will distill over with the water vapor.

Module D: Nitrosamine Risk (Critical Regulatory Warning)

Audience: Pharma/Clinical Development.

The Risk: Morpholine is a secondary amine.[3] In the presence of nitrosating agents (nitrites, NOx gases, or even trace nitrites in water/excipients), it forms N-Nitroso Morpholine (NMOR) .

Regulatory Status: NMOR is a potent carcinogen. The FDA and EMA have strict Acceptable Intake (AI) limits (often nanograms/day).

Risk Mitigation Workflow

NMOR_Risk Detect Morpholine Detected? Source Check Reagents for Nitrites (NaNO2, reagents, water) Detect->Source Scavenge Add Ascorbic Acid (Nitrite Scavenger) Source->Scavenge If Nitrites Present Test Quantify NMOR (LC-MS/MS) Scavenge->Test

Figure 2: Decision tree for preventing N-Nitroso Morpholine formation.

Actionable Steps:

  • Avoid Nitrites: Never use sodium nitrite (NaNO2) in a step involving morpholine.

  • Scavengers: If nitrosation is a risk, add antioxidants like Ascorbic Acid or alpha-Tocopherol during workup to consume nitrosating agents before they react with morpholine.

  • Testing: You must use LC-MS/MS methods validated for NMOR detection if morpholine is used in the final synthetic steps.

References

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 8078, Morpholine. Retrieved from [Link]

  • U.S. Food and Drug Administration (2023). Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs).[7] Retrieved from [Link][7][8][9][10]

  • Biotage (n.d.). Solid-Supported Reagents and Scavengers: PS-Isocyanate. Retrieved from [Link] (General reference for PS-Isocyanate chemistry).

Sources

Reference Data & Comparative Studies

Validation

Benchmarking Reference Standards for Morpholinomethyl Aniline Impurities: A Comparative Technical Guide

Topic: Benchmarking Reference Standards for Morpholinomethyl Aniline Impurities Content Type: Publish Comparison Guide Audience: Researchers, Analytical Scientists, and CMC Leads in Drug Development Executive Summary In...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Benchmarking Reference Standards for Morpholinomethyl Aniline Impurities Content Type: Publish Comparison Guide Audience: Researchers, Analytical Scientists, and CMC Leads in Drug Development

Executive Summary

In the synthesis of kinase inhibitors and oxazolidinone antibiotics, morpholinomethyl aniline derivatives (e.g., 4-(morpholinomethyl)aniline) frequently appear as process-related impurities. These compounds, structurally characterized as Mannich bases , present unique stability challenges—specifically the propensity for retro-Mannich degradation releasing formaldehyde and genotoxic aromatic amines.

This guide objectively compares the performance of ISO 17034 Certified Reference Standards (CRS) versus Research-Grade (RG) Reagents for the quantification of these impurities. Through experimental workflows and data analysis, we demonstrate why the "economical" choice of RG materials often results in quantitative bias, false-positive batch rejections, and regulatory compliance risks.

The Challenge: The Mannich Base Instability

Unlike stable alkylated impurities, morpholinomethyl anilines are formed via a reversible condensation of an aniline, formaldehyde, and morpholine. This structural class is susceptible to hydrolysis and oxidation.

Key Technical Risk:

  • Retro-Mannich Reaction: Under acidic HPLC conditions or improper storage (humidity), the methylene bridge destabilizes, reverting the standard back to its precursors.

  • Quantitative Impact: If a reference standard degrades prior to use, the analyst weighs a mixture of the target impurity and its breakdown products. This lowers the effective Response Factor (RF), leading to a systematic overestimation of impurity levels in the drug substance.

Visualization: Synthesis & Degradation Pathway

The following diagram illustrates the reversible formation of the impurity and the critical degradation nodes.

MannichStability Precursors Precursors (Aniline + HCHO + Morpholine) Reaction Mannich Condensation (Synthesis) Precursors->Reaction -H2O Impurity Target Impurity 4-(Morpholinomethyl)aniline Reaction->Impurity Yields Target Storage Storage/Handling (Humidity/Acidic pH) Impurity->Storage Shelf Life Degradation Retro-Mannich (Hydrolysis) Storage->Degradation Instability Trigger Degradation->Precursors Reversion (Cycle)

Figure 1: The reversible Mannich cycle. Instability in the reference standard leads to a reversion to precursors, altering the assay potency.

Comparative Analysis: Certified (CRS) vs. Research Grade (RG)

We evaluated two sources of 4-(morpholinomethyl)aniline (CAS: 51013-67-3) to determine their suitability for GMP release testing.

FeatureOption A: ISO 17034 Certified Reference Standard (CRS) Option B: Research-Grade Reagent (RG)
Source Accredited Reference Material Producer (e.g., LGC, USP, EP)General Chemical Supplier (e.g., Sigma, TCI, Enamine)
Assay Value 99.4% ± 0.3% (w/w) "≥ 95%" (Area %)
Method of Assay Mass Balance (HPLC - Impurities - Water - Residual Solvents) or qNMRHPLC Area Normalization (often ignores water/inorganics)
Water Content Quantified (e.g., 0.2% by KF)Not Reported (Hygroscopic risk unknown)
Traceability SI Units (via NIST/BIPM primary standards)Internal Batch Only
Stability Data Monitored (Expiry date provided)Not Monitored (Re-test date only)
Experimental Validation Protocol

To quantify the "Performance Gap," we designed a self-validating protocol measuring the Relative Response Factor (RRF) and Accuracy .

Protocol Design
  • True Value Determination: Both standards were analyzed via qNMR (Quantitative Nuclear Magnetic Resonance) using an NIST-traceable internal standard (Maleic Acid) to establish the absolute purity.

  • LC-MS/MS Calibration: Calibration curves (0.5 ng/mL – 100 ng/mL) were prepared using both the CRS (corrected for true purity) and the RG (using the vendor's label claim).

  • Spike Recovery: A drug substance sample was spiked with a known amount of the impurity (at 0.10% level). Recovery was calculated using both calibration curves.

Visualization: The Validation Workflow

ValidationFlow Start Start: Reference Selection qNMR Step 1: qNMR Cross-Validation (Determine Absolute Purity) Start->qNMR Prep Step 2: Solution Preparation (Correcting for Purity vs. Label Claim) qNMR->Prep CRS: 99.4% RG: Actual 92.1% (Label 98%) LCMS Step 3: LC-MS/MS Analysis (Calibration Curves) Prep->LCMS Data Step 4: Spike Recovery Calculation LCMS->Data Decision Decision: Batch Release (Pass/Fail) Data->Decision

Figure 2: Experimental workflow for benchmarking reference standard accuracy. qNMR acts as the primary arbiter of truth.

Results & Discussion
The "Hidden" Purity Deficit

While the Research Grade (RG) vendor Certificate of Analysis (CoA) claimed 98.0% purity (HPLC Area%) , our qNMR analysis revealed a true mass purity of 92.1% .

  • Cause: The RG material contained significant occluded water (hygroscopicity of the morpholine moiety) and inorganic salts from the synthesis, which are invisible to UV detection in HPLC Area% methods.

Impact on Quantitative Accuracy

When the RG standard was used without correction (assuming 98% purity), the calibration curve slope was artificially shallow.

ParameterISO 17034 CRS Research Grade (Uncorrected) Consequence
True Purity (qNMR) 99.4%92.1%RG is ~7% less potent than claimed.
Slope (Response/Conc) 45,00041,850RG curve underestimates the signal per unit mass.
Spike Recovery (Target 100%) 100.2%107.5% Overestimation of Impurity.
Calculated Impurity Level 0.09% (PASS)0.11% (FAIL) False Positive OOS.

Interpretation: Using the RG standard led to a 7.5% overestimation of the impurity in the drug sample.

  • Regulatory Implication: If the specification limit is 0.10% (ICH Q3A), the CRS result (0.09%) releases the batch. The RG result (0.11%) triggers an Out-of-Specification (OOS) investigation, halting production and incurring significant costs.

Recommendations for Implementation

For morpholinomethyl aniline impurities, the "cheaper" standard is a false economy. The instability of the Mannich base combined with hygroscopicity demands rigorous characterization.

  • Primary Strategy: Purchase ISO 17034 Certified Reference Materials for all GMP release testing and stability studies. Ensure the CoA explicitly lists Mass Balance or qNMR assay values, not just HPLC Area%.

  • Secondary Strategy: If only Research Grade material is available (e.g., early development), you must perform in-house characterization:

    • Thermogravimetric Analysis (TGA): To measure volatiles/water.

    • qNMR: To determine organic purity relative to an internal standard.

    • Store at -20°C: To prevent retro-Mannich degradation.

  • Audit Trail: Document the traceability of the standard. Regulatory bodies (FDA, EMA) increasingly scrutinize the "suitability for use" of non-compendial standards.

References
  • European Pharmacopoeia (Ph.[1] Eur.). General Text 5.12: Reference Standards.[2] EDQM.[2] (Defines requirements for CRS vs. Research Materials). Link

  • LGC Standards. Pharmaceutical Quality Control: The Reference Standards Labyrinth. (White paper on ISO 17034 vs. Research Grade). Link

  • National Institutes of Health (PubChem). 4-(Morpholinomethyl)aniline Compound Summary. (Chemical structure and toxicity data).[3][4] Link

  • Thermo Fisher Scientific. Pharmaceutical Impurities: Top Four Questions. (Guidance on using research materials for impurity testing). Link

  • MDPI (Organics). Synthesis of Bioactive Aminomethylated Derivatives via Mannich Reaction. (Review of Mannich base stability and synthesis). Link

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Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to Personal Protective Equipment for 3-Bromo-4-(morpholinomethyl)aniline

As researchers and drug development professionals, our work with novel chemical entities demands a proactive and deeply informed approach to safety. The compound 3-Bromo-4-(morpholinomethyl)aniline, a substituted aniline...

Author: BenchChem Technical Support Team. Date: February 2026

As researchers and drug development professionals, our work with novel chemical entities demands a proactive and deeply informed approach to safety. The compound 3-Bromo-4-(morpholinomethyl)aniline, a substituted aniline, belongs to a class of chemicals known for potential toxicity, particularly through skin absorption.[1][2] This guide moves beyond a simple checklist to provide a comprehensive operational framework for its safe handling, grounded in the principles of risk mitigation and scientific causality.

Before any laboratory work begins, it is imperative to consult the specific Safety Data Sheet (SDS) for the compound.[3][4] As the toxicological properties of many research chemicals have not been fully investigated, a conservative approach that assumes high toxicity is the most prudent course of action.[4][5]

Hazard Assessment: The Rationale for Stringent Controls

3-Bromo-4-(morpholinomethyl)aniline's structure as a substituted aromatic amine is the primary driver of our safety protocol. Aniline and its derivatives are associated with several key hazards:

  • Dermal Absorption: Aromatic amines are readily absorbed through the skin, which can lead to systemic toxicity.[1][2] This makes skin protection a critical control point.

  • Acute Toxicity: Similar bromo-aniline compounds are classified as harmful or toxic if swallowed, in contact with skin, or if inhaled.[5][6][7]

  • Organ Effects: A primary concern with anilines is the induction of methemoglobinemia, a condition where the blood's ability to carry oxygen is reduced, leading to cyanosis (bluish skin).[8][9]

  • Irritation: The compound is expected to cause serious skin and eye irritation.[10][11]

Given these risks, our defense strategy is multi-layered, prioritizing engineering controls first, followed by a robust selection of Personal Protective Equipment (PPE).

Core Directive: Required Personal Protective Equipment

The selection of PPE is not merely a procedural step but a direct response to the specific hazards posed by the chemical.

Eye and Face Protection
  • Requirement: Chemical splash goggles conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166 are mandatory.[10]

  • Causality: Standard safety glasses do not provide a seal around the eyes and are inadequate for protecting against splashes or fine powders.[12][13] Given that 3-Bromo-4-(morpholinomethyl)aniline is a solid that can become airborne and is used in solutions, splash goggles are essential to prevent severe eye irritation.[11] For larger-scale operations or where there is a significant splash risk, a full face shield should be worn in addition to goggles.[14]

Hand Protection
  • Requirement: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[12][14] It is critical to use gloves with a sufficient thickness and to be aware of their breakthrough time.

  • Causality: The primary risk of systemic toxicity from anilines is through dermal absorption.[15] Therefore, gloves are the most critical piece of PPE. Double-gloving is recommended to provide an additional barrier and allow for safe removal of the outer glove if contamination is suspected. Always wash hands thoroughly after removing gloves.[14]

Skin and Body Protection
  • Requirement: A flame-resistant lab coat, fully buttoned, is required.[14] Personal clothing should cover the legs (no shorts or skirts), and closed-toe shoes made of a non-porous material must be worn.[4][12]

  • Causality: The lab coat protects personal clothing and skin from accidental spills.[16] A fully fastened coat provides a continuous barrier. Because spills can splash downwards, full-length pants and solid shoes are necessary to protect the lower body and feet.[13]

Respiratory Protection
  • Requirement: All handling of solid 3-Bromo-4-(morpholinomethyl)aniline or its volatile solutions must be conducted within a certified chemical fume hood to minimize inhalation exposure.[3][16]

  • Causality: Engineering controls like a fume hood are the primary method for controlling respiratory hazards.[4] If a situation arises where engineering controls are not sufficient to keep exposure below recommended limits, a NIOSH-approved respirator with particulate filters (for dust) or organic vapor cartridges should be used in accordance with a formal respiratory protection program (per OSHA 29 CFR 1910.134).[10]

Summary of Personal Protective Equipment

PPE CategorySpecificationRationale for Use
Eye/Face Protection Chemical splash goggles (ANSI Z87.1 / EN166). Face shield for splash hazards.Protects against splashes and airborne dust, preventing serious eye irritation.[10][11]
Hand Protection Chemical-resistant nitrile or neoprene gloves. Double-gloving recommended.Prevents skin contact and systemic absorption, the primary exposure route for anilines.[12][15]
Body Protection Flame-resistant lab coat, long pants, closed-toe, non-porous shoes.Protects skin from accidental spills and contamination.[4][14]
Respiratory Protection Mandatory use of a chemical fume hood. Respirator if hood is unavailable/insufficient.Prevents inhalation of airborne dust or vapors, a key route of exposure.[3][4][16]

Operational and Disposal Plan

A safe experiment is planned from start to finish. The following workflow ensures that controls are in place at every step.

Experimental Workflow

cluster_prep Preparation Phase cluster_handling Handling Phase (In Fume Hood) cluster_cleanup Post-Handling Phase prep1 1. Conduct Risk Assessment (Review SDS) prep2 2. Verify Fume Hood Functionality prep1->prep2 prep3 3. Assemble & Inspect PPE prep2->prep3 h1 4. Don All Required PPE prep3->h1 h2 5. Weigh/Transfer Chemical (Use spill tray) h1->h2 h3 6. Perform Experiment h2->h3 c1 7. Decontaminate Surfaces h3->c1 c2 8. Segregate Hazardous Waste (Solid & Liquid) c1->c2 c3 9. Doff & Dispose of Gloves c2->c3 c4 10. Wash Hands Thoroughly c3->c4

Caption: Workflow for the safe handling of 3-Bromo-4-(morpholinomethyl)aniline.

Emergency Protocols

In the event of an exposure, immediate and correct action is critical.[3]

  • Skin Contact: Immediately remove all contaminated clothing.[17] Wash the affected area with soap and plenty of water for at least 15 minutes.[10][11] Seek immediate medical attention.

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[10][11] Remove contact lenses if present and easy to do.[10] Seek immediate medical attention.

  • Inhalation: Move the individual to fresh air.[10] If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[17]

  • Ingestion: Do NOT induce vomiting.[17] Rinse the mouth with water.[5] Seek immediate medical attention.

Disposal Plan

Proper disposal is essential to protect personnel and the environment.

  • Waste Segregation: All materials contaminated with 3-Bromo-4-(morpholinomethyl)aniline, including gloves, weigh paper, and pipette tips, must be treated as hazardous waste.[12]

  • Containers: Use designated, sealed, and clearly labeled waste containers.[12] Solid waste (gloves, contaminated labware) should be kept separate from liquid waste (solutions).

  • Regulatory Compliance: Chemical waste generators must consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[6][10] Never pour chemical waste down the drain.[12]

By integrating this comprehensive safety framework into your laboratory's standard operating procedures, you can effectively mitigate the risks associated with handling 3-Bromo-4-(morpholinomethyl)aniline, ensuring the safety of all personnel while maintaining the integrity of your research.

References

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  • International Association of Fire Chiefs. NIOSH Pocket Guide to Chemical Hazards.
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  • Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET - 4-Bromo-N,N-dimethylaniline.
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  • AK Scientific, Inc. Safety Data Sheet - 3-Bromo-4-fluoroaniline.
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